Cas no 941892-84-8 ((2E)-1-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one)

• Product Name: (2E)-1-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one
• CAS No: 941892-84-8
• MF: C₂₁H₂₁N₃O₃S₂
• MW: 427.539742231369
• CID: 5455517
• Update Time: 2025-05-20

(2E)-1-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-[4-(6-methylsulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-phenylprop-2-en-1-one
• (2E)-1-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one

• Inchi： 1S/C21H21N3O3S2/c1-29(26,27)17-8-9-18-19(15-17)28-21(22-18)24-13-11-23(12-14-24)20(25)10-7-16-5-3-2-4-6-16/h2-10,15H,11-14H2,1H3/b10-7+
• InChI Key： ORFXQMWQHDTOEG-JXMROGBWSA-N
• SMILES： C(N1CCN(C2=NC3=CC=C(S(C)(=O)=O)C=C3S2)CC1)(=O)/C=C/C1=CC=CC=C1

Additional information on (2E)-1-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one

Comprehensive Guide to (2E)-1-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one (CAS No. 941892-84-8)

The compound (2E)-1-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one (CAS 941892-84-8) is a sophisticated small molecule with significant potential in pharmaceutical research and drug discovery. Its unique structure combines a benzothiazole core with a piperazine linker and a chalcone-like moiety, making it an intriguing subject for scientists exploring kinase inhibitors, neuroprotective agents, and anti-inflammatory compounds.

Recent studies highlight growing interest in benzothiazole derivatives due to their diverse biological activities. The methanesulfonyl group at position 6 of the benzothiazole ring enhances the molecule's electrophilic character, potentially improving binding affinity to biological targets. Meanwhile, the (2E)-3-phenylprop-2-en-1-one fragment suggests possible Michael acceptor properties, a feature increasingly valued in covalent drug design strategies.

From a medicinal chemistry perspective, this compound's molecular weight (approximately 427.5 g/mol) and lipophilicity parameters place it within the desirable range for blood-brain barrier penetration, sparking research into potential central nervous system applications. The presence of both hydrogen bond acceptors and donors in its structure makes it particularly interesting for structure-activity relationship studies.

The piperazine moiety in 941892-84-8 serves as a versatile pharmacophore that frequently appears in FDA-approved drugs, contributing to improved water solubility and target engagement. Researchers are particularly interested in how this structural element might influence the compound's selectivity profile against various biological targets.

Current market trends show increasing demand for heterocyclic compounds with sulfonyl groups, driven by their importance in developing next-generation therapeutics. The 6-methanesulfonyl-1,3-benzothiazol-2-yl portion of this molecule aligns perfectly with these trends, potentially offering novel intellectual property opportunities in drug development pipelines.

In computational chemistry applications, 941892-84-8 presents an excellent case study for molecular docking simulations due to its balanced polar surface area and rotatable bond count. These characteristics make it valuable for teaching computer-aided drug design principles while also serving as a lead compound in actual hit-to-lead optimization programs.

The synthetic accessibility of (2E)-1-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one makes it attractive for academic laboratories and industrial research alike. Standard organic synthesis techniques can readily produce this molecule, allowing for rapid structure diversification and biological evaluation.

Emerging research papers suggest potential applications in neurodegenerative disease research, particularly concerning the compound's possible interactions with protein aggregates. This aligns with current scientific focus on Alzheimer's disease and Parkinson's disease therapeutics, making 941892-84-8 particularly relevant to contemporary biomedical research priorities.

From a patent landscape perspective, derivatives of this core structure have appeared in recent intellectual property filings related to protein kinase inhibition and signal transduction modulation. This indicates growing commercial interest in this chemical scaffold for developing targeted therapies.

The compound's spectroscopic properties, including characteristic NMR signals and mass spectrometry fragmentation patterns, make it identifiable through standard analytical chemistry techniques. These features are crucial for quality control in research settings and potential pharmaceutical development.

In chemical biology applications, the chalcone-like structure of 941892-84-8 suggests possible interactions with biological thiols, opening avenues for research into redox regulation and cellular signaling pathways. This molecular characteristic aligns with current interests in covalent inhibitor development strategies.

The thermal stability and crystallinity of this compound make it suitable for X-ray crystallography studies, which could provide valuable insights into its three-dimensional conformation and potential binding modes with biological targets. Such structural information is gold standard in modern rational drug design.

As research into personalized medicine advances, compounds like (2E)-1-4-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperazin-1-yl-3-phenylprop-2-en-1-one gain importance due to their potential for selective target modulation. The molecule's balanced physicochemical properties make it an excellent candidate for lead compound development in various therapeutic areas.

Current scientific literature indicates that analogs of this structure show promise in in vitro models of inflammatory conditions, suggesting potential applications in developing novel anti-inflammatory agents. This positions 941892-84-8 as relevant to ongoing research into immune modulation strategies.

The growing field of fragment-based drug discovery could benefit from studying this compound's molecular fragments individually. The benzothiazole, piperazine, and chalcone components each represent valuable chemical building blocks for medicinal chemistry programs.

From a supply chain perspective, the availability of 941892-84-8 from multiple chemical suppliers ensures researchers can access this compound for their investigations. This availability supports its growing role in academic research and industrial drug discovery efforts worldwide.